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Compound of Interest
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Cat. No.: B036391 Get Quote

The safe disposal of lactic acid is crucial for maintaining laboratory safety and environmental

compliance. This guide provides detailed procedures for researchers, scientists, and drug

development professionals to manage lactic acid waste effectively. Adherence to institutional

and local regulations is paramount, and this document should be used in conjunction with your

organization's specific safety protocols.

Immediate Safety and Operational Plan
Before handling lactic acid for disposal, it is essential to wear the appropriate Personal

Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant

gloves.[1][2] All handling of concentrated lactic acid and neutralization procedures should be

performed in a well-ventilated area or a chemical fume hood.[1]

Disposal Decision-Making:

The primary determinant for the disposal route is whether the lactic acid waste is

contaminated with other hazardous materials and the quantity of the waste.

Contaminated or Large Quantities: If lactic acid is mixed with other hazardous substances

(e.g., heavy metals) or constitutes a large volume, it must be disposed of as hazardous

waste.[1] Do not attempt to neutralize or dispose of it via the sanitary sewer.[1] Collect the

waste in a clearly labeled, sealed container and contact your institution's Environmental

Health and Safety (EHS) department or a licensed waste disposal contractor for pickup.[1][3]
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Small, Uncontaminated Quantities: Small amounts of uncontaminated lactic acid can often

be neutralized in the laboratory and disposed of down the sanitary sewer, provided local

regulations permit this.[1]

Protocol for In-Laboratory Neutralization and
Disposal
This protocol outlines the step-by-step methodology for the safe treatment of small quantities of

uncontaminated lactic acid.

Materials:

Lactic acid waste

Large container (e.g., beaker or pail)

Cold water

Neutralizing agent: Sodium bicarbonate (baking soda) or sodium carbonate (soda ash)

Stirring rod

pH meter or pH strips

Procedure:

Dilution: If you are working with concentrated lactic acid (e.g., 88%), it must first be diluted.

In a chemical fume hood, slowly add the concentrated lactic acid to a large volume of cold

water.[1] The goal is to reduce the concentration to below 10%.[1] Caution: Always add acid

to water, never the other way around, to prevent a violent exothermic reaction.

Neutralization: Slowly and carefully add a neutralizing agent, such as sodium bicarbonate, to

the diluted lactic acid solution while stirring continuously.[1] Be aware that this reaction will

produce carbon dioxide gas, causing fizzing or frothing; add the neutralizing agent in small

portions to control the reaction.[4]
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pH Monitoring: Periodically check the pH of the solution using a pH meter or pH strips.

Continue to add the neutralizing agent until the pH is within a neutral range, typically

between 5.0 and 9.0.[1]

Regulatory Check: Before final disposal, confirm that your local and institutional regulations

permit the sewer disposal of neutralized lactate solutions.

Final Disposal: Once the solution is neutralized and regulations have been confirmed, pour

the solution down the sanitary sewer, flushing with a large volume of water—at least 20 parts

water for every one part of the neutralized solution.[1]

Quantitative Disposal Parameters
The following table summarizes key quantitative data for the in-laboratory disposal of lactic
acid.

Parameter Guideline Source

In-Lab Treatment Suitability
Small, uncontaminated

quantities only
[1]

Pre-Neutralization

Concentration
Dilute to <10% [1]

Target pH for Neutralization 5.0 - 9.0 [1]

Approximate Neutralization

Ratio

~1 gram of sodium bicarbonate

per 1 mL of 88% lactic acid
[4]

Final Sewer Dilution
Flush with at least 20 parts

water
[1]

Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of lactic
acid waste.
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Lactic Acid Waste

Contaminated with
Hazardous Materials?

Small Quantity?

No

Dispose as Hazardous Waste:
- Collect in a labeled, sealed container
- Contact EHS or licensed contractor

Yes

No

Proceed with In-Lab Neutralization

Yes

1. Dilute Acid
(to <10% in fume hood)

2. Neutralize Slowly
(e.g., with Sodium Bicarbonate)

3. Monitor pH
(Target: 5.0 - 9.0)

4. Check Local Regulations
for Sewer Disposal

5. Dispose in Sanitary Sewer
with >20x Water Dilution

Click to download full resolution via product page

Decision-making process for lactic acid disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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